N-Methylsaccharin
Overview
Description
N-Methylsaccharin (NMS) is a synthetic compound composed of a nitrogen atom and a methyl group attached to a sugar molecule. It is a widely used compound in various scientific fields, including biochemistry, pharmaceuticals, and food science. NMS is a popular choice for laboratory experiments due to its low cost and availability. It has also been used in a variety of medical applications, such as in the treatment of cancer and neurodegenerative diseases.
Scientific Research Applications
Catalysis in Organic Transformations
N-Methylsaccharin: has been recognized for its role as a catalyst in a variety of organic transformations. Its application offers a greener approach to catalysis, enhancing reaction selectivity and efficiency while reducing energy requirements. It’s particularly useful in reactions such as the Biginelli reaction, Paal–Knorr pyrrole synthesis, azo-coupling reaction, and halogenations .
Development of Green Methodologies
The derivative’s role extends to the development of green methodologies for bioactive heterocycle synthesis. This aligns with the broader goals of green chemistry, which seeks to minimize the environmental impact of chemical processes .
Source of Functional Groups in Synthesis
N-Methylsaccharin: derivatives act as a source of various functional groups like CO, NH2, SCN, SCF3, and nitro groups. This makes them valuable in the synthesis of complex molecules where such functional groups are required .
Analytical Chemistry Applications
In analytical chemistry, N-Methylsaccharin can be analyzed using reverse phase High-Performance Liquid Chromatography (HPLC). This method is crucial for the separation and identification of compounds in complex mixtures .
Food Industry
Saccharin and its derivatives are known as artificial sweetenersN-Methylsaccharin could find applications in the food industry as a non-caloric sweetener, although its specific use would depend on regulatory approvals and safety evaluations .
Mechanism of Action
Target of Action
N-Methylsaccharin is a chemical transformation product and saccharin impurity
Mode of Action
During the electrodeposition of nickel from acid electrolytes, a large concentration of chloride ions accelerates the saccharine and n-methylsaccharin consumption, thus facilitating adsorption of additives on the nickel cathode via the carbonyl group .
Biochemical Pathways
These could range from central carbon metabolism, including glycolysis, the tricarboxylic acid (TCA) cycle, and the pentose phosphate pathway , to more specific pathways depending on the compound’s targets and mode of action.
Pharmacokinetics
ADME properties play a crucial role in determining a compound’s bioavailability, its therapeutic effectiveness, and its potential for adverse effects
Action Environment
Environmental factors can have a significant influence on a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other compounds can affect a compound’s stability and how it interacts with its targets . .
properties
IUPAC Name |
2-methyl-1,1-dioxo-1,2-benzothiazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3S/c1-9-8(10)6-4-2-3-5-7(6)13(9,11)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDIIAJRLFATEEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2S1(=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10165639 |
Source
|
| Record name | N-Methylsaccharin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10165639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15448-99-4 |
Source
|
| Record name | N-Methylsaccharin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15448-99-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methylsaccharin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015448994 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Methylsaccharin | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39120 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Methylsaccharin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10165639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.863 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-METHYLSACCHARIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T63VBY3AYH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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